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Introduction to Undecane-1,11-diol

Undecane-1,11-diol is a long-chain, symmetrical aliphatic diol characterized by hydroxyl groups at both
terminal carbon atoms (an a,w-diol) [1]. Its molecular structure, HO-CHz2-(CHz2)o-CH2-OH, provides a
balance between hydrophilic and hydrophobic properties, making it a compound of interest for surfactant

and emulsifier formulation [1].

The table below summarizes its key identifiers and physical properties:

Property Value | Description

CAS Number 765-04-8 [1]

Molecular Formula C11H2402 [1]

Molecular Weight 188.31 g/mol [1]

Melting Point 62-65 °C [1]

Boiling Point 318.7 °C @ 760 mmHg [1]
Density ~0.918 g/cm3 [1]
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Property Value |/ Description

Flash Point 146.4 °C [1]

Application Principles in Surfactancy

The utility of Undecane-1,11-diol in surfactant production stems from its amphiphilic nature:

¢ The two terminal hydroxyl groups confer hydrophilicity and serve as primary sites for chemical
modification [1].
e The long hydrocarbon chain (eleven methylene groups) provides a hydrophobic character [1].

This structure allows the molecule to act as a building block (monomer) for synthesizing more complex
surfactants and emulsifiers. Its "unique position in the carbon chain allows it to balance hydrophilicity and
hydrophobicity effectively" [1]. The primary industrial application involves its reaction with carboxylic acids

to form diester compounds, which can function as non-ionic surfactants [1].

The following diagram illustrates the conceptual role of this diol in creating surfactant structures:
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Proposed Experimental Workflow for Formulation

While precise protocols were not found, a logical workflow for developing and testing a surfactant based on

Undecane-1,11-diol can be constructed as follows. This workflow outlines a two-stage process: first

synthesizing the surfactant, then characterizing its properties.
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Stage 1: Synthesis & Purification

¢ Reaction: The diol can undergo esterification with carboxylic acids (e.g., fatty acids like stearic acid
or oleic acid) to form diesters [1]. This reaction typically requires an acid catalyst and heat.

¢ Purification: The crude product may be purified using techniques like recrystallization or column
chromatography to remove unreacted starting materials and catalysts.

Stage 2: Characterization & Property Evaluation After synthesis, the new compound must be

characterized and its performance evaluated. Key experiments include:

Experiment Protocol Outline Key Parameters Measured

Critical Micelle Prepare a series of surfactant CMC Value: The concentration at which
Concentration solutions with increasing surface tension stops decreasing
(CMC) concentrations. Measure surface sharply, indicating micelle formation.

tension for each solution.
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Experiment Protocol Outline Key Parameters Measured

Emulsion Stability Mix the surfactant with oil and water Emulsion Type (O/W or W/O):
Test (e.g., 1:1 ratio). Homogenize to form Determined by a drop test. Stability:
an emulsion. Time for phase separation, often
accelerated by centrifugation.

Surface Tension Use a tensiometer (e.g., Du Noly Surface Tension (mN/m): The

Measurement ring or Wilhelmy plate method) on a reduction in surface tension compared
solution at a concentration above the  to pure water indicates surfactant
CMC. efficiency.

Information Gaps and Research Recommendations

The search results confirm the application of Undecane-1,11-diol in surfactants but lack the depth needed

for a laboratory protocol [1] [2]. To proceed, you may need to:

e Consult Specialized Databases: Search in-depth scientific journals and patents via platforms like
SciFinder, Reaxys, or Google Patents using terms like "undecanediol surfactant synthesis," "long-
chain diol emulsifier,” and "polyester polyol from undecanediol.”

¢ Investigate Analogous Compounds: Review literature on surfactants derived from similar diols like
1,10-decanediol or 1,12-dodecanediol, as their synthesis and application data can provide excellent
starting points for experimental design [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

] o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/b571510#undecane-1-11-diol-in-surfactant-and-emulsifier-production
https://www.smolecule.com/products/b571510#undecane-1-11-diol-in-surfactant-and-emulsifier-production
https://www.smolecule.com/products/b571510#undecane-1-11-diol-in-surfactant-and-emulsifier-production
https://www.smolecule.com/products/b571510#undecane-1-11-diol-in-surfactant-and-emulsifier-production
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s571510?utm_src=pdf-bulk
https://www.smolecule.com/products/s571510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

